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Compound of Interest

Compound Name: Sjpyt-195

Cat. No.: B14014010 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

SJPYT-195 is a recently developed, potent, and selective molecular glue degrader of the

translation termination factor GSPT1.[1][2][3] It has gained significant interest as a potential

anticancer target and serves as a valuable chemical for synthesizing Proteolysis Targeting

Chimeras (PROTACs).[1][2] As a novel compound, it is imperative that researchers treat

SJPYT-195 as potentially hazardous and adhere to strict safety and disposal protocols. This

guide provides the essential procedural information for the safe handling and disposal of

SJPYT-195, based on its known characteristics and general principles of laboratory safety for

novel chemical entities.

Compound Characterization and Hazard
Assessment
While a comprehensive Safety Data Sheet (SDS) for SJPYT-195 is still under development,

preliminary data and its mechanism of action as a cytotoxic GSPT1 degrader necessitate that it

be handled as a hazardous substance. All personnel must consult their institution's

Environmental Health and Safety (EHS) office for specific guidance and to ensure compliance

with local regulations.

Table 1: Known Properties and Handling Requirements for SJPYT-195
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Property Data
Handling Precaution / PPE
Requirement

Chemical Name SJPYT-195
Use full chemical name on all

labels. Avoid abbreviations.

Mechanism of Action
Molecular glue degrader of

GSPT1; cytotoxic.

Assume high potency and

cytotoxicity. Handle with

extreme caution.

Physical Appearance Solid
Avoid generating dust. Handle

in a ventilated enclosure.

Solubility Soluble in DMSO and Corn Oil.
Use appropriate solvent-

resistant gloves (e.g., nitrile).

Personal Protective Equipment

(PPE)
N/A

Standard laboratory PPE

including a lab coat, safety

glasses, and gloves is

mandatory.

Engineering Controls N/A

All handling of solid SJPYT-

195 or its solutions should be

performed in a certified

chemical fume hood or glove

box to minimize inhalation

exposure.

Step-by-Step Disposal Protocol for SJPYT-195
Waste
The following protocol outlines the mandatory steps for the safe disposal of SJPYT-195 from

the point of generation to final pickup by trained professionals.

Experimental Protocol: Decontamination of Labware Contaminated with SJPYT-195

Objective: To safely decontaminate glassware and equipment exposed to SJPYT-195.

Materials:
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Contaminated labware (e.g., beakers, flasks, stir bars).

Appropriate waste container for sharps and non-sharps.

70% Ethanol or 10% bleach solution.

Primary and secondary containment for waste.

Procedure:

1. Working within a chemical fume hood, rinse all contaminated labware three times with a

suitable solvent (e.g., ethanol) to remove residual SJPYT-195.

2. Collect all rinsate in a designated, properly labeled hazardous waste container.

3. Immerse the rinsed labware in a 10% bleach solution for at least 30 minutes to degrade

any remaining compound.

4. After decontamination, wash the labware with standard laboratory detergent and water.

5. Dispose of all contaminated disposable materials (e.g., pipette tips, wipes) in the solid

chemical waste stream for SJPYT-195.

Waste Segregation and Accumulation
Proper segregation is critical to prevent dangerous chemical reactions.

Solid Waste: Collect all contaminated solids, including gloves, pipette tips, and paper towels,

in a dedicated, sealed container lined with a heavy-duty plastic bag.

Liquid Waste: Collect all solutions containing SJPYT-195, including experimental waste and

decontamination rinsate, in a compatible, leak-proof container (e.g., high-density

polyethylene or glass).

Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a

designated sharps container.
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All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "SJPYT-195," the accumulation start date, and the principal investigator's name

and lab location. Store waste in a designated Satellite Accumulation Area (SAA) with

secondary containment.

Final Disposal
The ultimate disposal of hazardous waste must be handled by trained professionals.

Contact EHS: Once a waste container is full or has been accumulating for the maximum

allowed time per institutional policy, contact your EHS office to arrange for pickup.

Documentation: Complete all necessary waste pickup forms and tags provided by your EHS

office. This is crucial for regulatory compliance and tracking the waste from "cradle-to-grave."

Do Not Abandon: Never leave chemical waste unattended or dispose of it via standard trash

or sewer systems.

Diagram: SJPYT-195 Disposal Decision Workflow
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Caption: Workflow for the safe disposal of SJPYT-195 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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